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Compound of Interest

Compound Name: 5-Bromopyridin-2-ol

Cat. No.: B085227 Get Quote

An In-depth Technical Guide to 5-Bromopyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Bromopyridin-2-ol (CAS

No: 13466-38-1), a heterocyclic building block utilized in organic synthesis and life science

research. It details the molecule's physicochemical properties, representative experimental

protocols, safety information, and potential applications.

Physicochemical Properties
5-Bromopyridin-2-ol, also known as 5-bromo-2-hydroxypyridine or 5-bromo-2(1H)-pyridinone,

is an off-white to yellow-brown crystalline powder.[1][2] It exists in tautomeric equilibrium

between the pyridinol and pyridone forms. The compound serves as a valuable intermediate in

the synthesis of more complex molecules.[3][4] A summary of its key quantitative data is

presented below.
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Property Value Source(s)

Molecular Weight 174.00 g/mol [5]

Molecular Formula C₅H₄BrNO [5]

CAS Number 13466-38-1 [5]

Melting Point 180-183 °C [1][2][6]

Boiling Point 305.9 ± 42.0 °C (Predicted) [2]

Density 1.776 ± 0.06 g/cm³ (Predicted) [2][6]

pKa 9.96 ± 0.10 (Predicted) [2]

Appearance
Off-white to yellow-brown

crystalline powder
[1][2]

Synthesis and Characterization Workflow
The synthesis of 5-Bromopyridin-2-ol can be achieved from commercially available

precursors such as 2-amino-5-bromopyridine. The general workflow involves a diazotization

reaction followed by hydrolysis, purification, and characterization.
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Caption: General workflow for the synthesis and characterization of 5-Bromopyridin-2-ol.
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Experimental Protocols
Representative Synthesis via Diazotization
This protocol is a representative method based on standard organic chemistry transformations

for converting 2-aminopyridines to 2-pyridones.

Dissolution: Gradually add 2-amino-5-bromopyridine (1 eq.) to concentrated sulfuric acid

under ice cooling. Stir the mixture at room temperature for 2 hours to ensure complete

dissolution.

Diazotization: Cool the reaction mixture again in an ice-water bath. Slowly add sodium nitrite

(1.2 eq.) portion-wise, maintaining the internal temperature below 5 °C.

Reaction: After the addition of sodium nitrite, allow the mixture to stir at room temperature.

The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Hydrolysis & Neutralization: Once the reaction is complete, pour the mixture carefully onto

crushed ice. Neutralize the solution to a pH of approximately 4-5 using a saturated sodium

hydroxide solution.

Isolation: The resulting precipitate (crude 5-Bromopyridin-2-ol) is collected by filtration,

washed thoroughly with cold water, and dried.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent such as ethanol or an ethanol/water mixture.

Characterization
The identity and purity of the synthesized 5-Bromopyridin-2-ol can be confirmed using

standard analytical techniques. While specific spectral data is not provided in the search

results, the expected characteristics are as follows:

¹H NMR: In a suitable deuterated solvent (e.g., DMSO-d₆), the spectrum is expected to show

three distinct signals in the aromatic region corresponding to the three protons on the

pyridine ring. The proton adjacent to the bromine atom and the two protons adjacent to the

nitrogen and oxygen atoms will exhibit characteristic chemical shifts and coupling patterns.
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¹³C NMR: The spectrum should display five signals corresponding to the five carbon atoms in

the pyridine ring.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a

characteristic M+2 peak of similar intensity, which is indicative of the presence of a single

bromine atom.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a broad absorption band

for the O-H or N-H stretch (depending on the tautomer) and characteristic peaks for C=O (in

the pyridone form) and C=C/C=N bonds of the aromatic ring.

Analytical data, including NMR, HPLC, and LC-MS, are often available from commercial

suppliers.[5]

Applications in Research
5-Bromopyridin-2-ol is primarily used as a biochemical reagent and an intermediate in organic

synthesis.[1][3][4] Its utility stems from the reactivity of the bromine atom, which can be

displaced or used in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce

new functional groups. It also serves as a precursor for creating sulfonylation reagents.[4]

While specific biological activities for this compound are not extensively documented, related

pyridine derivatives have shown potential in various areas, including:

Anti-thrombolytic activity[7]

Biofilm inhibition, particularly against Escherichia coli[7]

Haemolytic activity[7]

These applications highlight the importance of 5-Bromopyridin-2-ol as a scaffold for

developing novel compounds with potential therapeutic value.

Safety and Handling
Hazard Identification:

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.[6]

Recommended Precautions:

Handling: Use only under a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles (EN 166), and a lab

coat. Avoid generating dust. Wash hands thoroughly after handling.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep in a

dark place under an inert atmosphere.[2][5] Recommended long-term storage for stock

solutions is at -80°C for up to 6 months.[3]

First Aid:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

attention.[8]

Skin: Wash off immediately with plenty of water for at least 15 minutes.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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